N-(3,4-difluorophenyl)-3-(2-phenylacetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-[(2-phenylacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H16F2N2O3/c24-17-11-10-15(13-18(17)25)26-23(29)22-21(16-8-4-5-9-19(16)30-22)27-20(28)12-14-6-2-1-3-7-14/h1-11,13H,12H2,(H,26,29)(H,27,28)
• InChI Key: KQAUHOABQJQPOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C23H16F2N2O3
• Molecular Weight: 406.4 g/mol

Description

N-(3,4-difluorophenyl)-3-(2-phenylacetamido)benzofuran-2-carboxamide, also known as DFB, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the benzofuran family and has been shown to have a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Antipathogenic Activity

Research has demonstrated the synthesis and characterization of various acylthioureas and benzamide derivatives, highlighting their significant antipathogenic activity, especially against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest the potential of these compounds in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

β-Lactamase Substrates and Inhibitors

Another study focused on the synthesis of benzofuran-2-ones as potential β-lactamase substrates and/or inhibitors. These compounds were synthesized and evaluated for their stability and reactivity, though they did not demonstrate antibiotic activity due to their inability to inhibit dd-peptidase. This research contributes to the understanding of the structural basis for the reactivity of such compounds with β-lactamase (Adediran, Cabaret, Drouillat, Pratt, & Wakselman, 2001).

Development of Antimicrobial Agents

Further studies have synthesized and characterized novel series of benzofuran-2-carboxamide derivatives, demonstrating their potential as antimicrobial agents. These derivatives showed promising in vitro antibacterial activity against pathogens such as S. aureus and E. coli, indicating their potential in addressing antibiotic resistance (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

Characterization and Binding Studies

Another aspect of research on benzofuran-2-carboxamide and related compounds involves their characterization and the study of their binding interactions, such as with bovine serum albumin (BSA). These studies provide insight into the molecular interactions and potential biological activities of these compounds, which could be relevant for their pharmacological properties (Prashanth, Madaiah, Revanasiddappa, & Amruthesh, 2013).